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NADPH Tetrasodium Salt: Core Technical Data

The table below summarizes the key physical and chemical characteristics of NADPH tetrasodium salt for

your experimental planning [1] [2] [3].

Property Specification
Source /
Assay

CAS Number 2646-71-1 [1] [2] [4]

Molecular Formula C₂₁H₂₆N₇Na₄O₁₇P₃ (anhydrous basis) [1] [2]

Molecular Weight 833.35 g/mol (hydrate form); 741.4 g/mol (anhydrous
calc.)

[1] [2]

Purity ≥90% to ≥95% HPLC [1] [4]

Appearance White to light yellow powder [1] [4]

Solubility in Water 50 mg/mL (clear, yellow solution) [1] [4]

Solubility in
DMSO/EtOH

Insoluble [3]

Long-Term Storage -20°C, desiccated (hygroscopic) [1] [4]
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Experimental Protocols and Handling

Proper handling is critical for maintaining the integrity of NADPH in your experiments due to its sensitivity.

Preparation of Stock Solutions

Reconstitution: Use pure, deionized water to prepare stock solutions. A common concentration is 50
mg/mL [1] [4].
Aliquoting: Immediately after dissolution, aliquot the stock solution into single-use vials to minimize

freeze-thaw cycles and oxidative degradation [4].
Storage: Store aliquots at -20°C. Under these conditions, stock solutions are typically stable for up to

2 months [4].

Critical Stability Considerations

pH Stability: NADPH is unstable in acidic media. Stock solutions should be prepared at

approximately pH 8 to ensure stability [1].
Temperature and Light: The solid form and solutions are sensitive to light and moisture. Always

store protected from light and handle the hygroscopic powder in a desiccated environment [2] [4].

Advanced Extraction for Accurate Quantification

Accurately measuring intracellular NADPH/NADP+ ratios is challenging due to metabolite interconversion

during extraction. The following method, validated with LC-MS, minimizes this issue [5]:

Quenching and Extraction: Use a cold (4°C) organic solvent mixture of

acetonitrile:methanol:water (40:40:20) containing 0.1 M formic acid.
Rapid Neutralization: Precisely 3 minutes after adding the extraction solvent, neutralize the mixture

with ammonium bicarbonate (NH₄HCO₃). This step is crucial to halt acid-catalyzed degradation of
NADPH while preventing interconversion [5].

Sample Analysis: Analyze the neutralized extracts using LC-MS. Avoid drying and reconstituting the
samples, as this can lead to significant analyte loss [5].

This workflow is summarized in the following diagram:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/shop/products/nadph-tertrasodium-salt-250mg/NC9227837
https://www.sigmaaldrich.com/US/en/product/mm/481973?srsltid=ARcRdnomvYJRQBYbmCSdTRcrP7woANs3xdJuO3ngR5l8_EVcfke9RYv0
https://www.sigmaaldrich.com/US/en/product/mm/481973?srsltid=ARcRdnomvYJRQBYbmCSdTRcrP7woANs3xdJuO3ngR5l8_EVcfke9RYv0
https://www.sigmaaldrich.com/US/en/product/mm/481973?srsltid=ARcRdnomvYJRQBYbmCSdTRcrP7woANs3xdJuO3ngR5l8_EVcfke9RYv0
https://www.fishersci.com/shop/products/nadph-tertrasodium-salt-250mg/NC9227837
https://www.fishersci.ca/shop/products/nadph-tetrasodium-salt-hydrate-96-extra-pure-thermo-scientific/p-171261
https://www.sigmaaldrich.com/US/en/product/mm/481973?srsltid=ARcRdnomvYJRQBYbmCSdTRcrP7woANs3xdJuO3ngR5l8_EVcfke9RYv0
https://pmc.ncbi.nlm.nih.gov/articles/PMC5737638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5737638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5737638/
https://www.smolecule.com/products/s649674?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cell Culture or Tissue

Rapid Quenching & Extraction

Cold Acidic Organic Solvent:
 40:40:20 ACN:MeOH:H2O

+ 0.1 M Formic Acid

Neutralization
(After 3 min)

Centrifugation

Ammonium Bicarbonate
(NH₄HCO₃)

Collect Supernatant

LC-MS Analysis

Click to download full resolution via product page

Biological Functions and Metabolic Pathways

NADPH is an essential electron donor in cells, primarily driving biosynthetic processes and maintaining

redox balance. Its functions can be categorized into three main areas [6] [7]:
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Reductive Biosynthesis: NADPH provides reducing power for the de novo synthesis of fatty acids,
cholesterol, amino acids, and nucleotides [6] [7].
Antioxidant Defense: NADPH is required to regenerate reduced glutathione (GSH) and

thioredoxin (TRX), which are key components of the cellular machinery that scavenges reactive
oxygen species (ROS) like H₂O₂ [6] [7].

Free Radical Generation: NADPH oxidases (NOX) use NADPH to generate superoxide free
radicals, which play roles in immune defense and cellular signaling [7] [8].

These functions are supplied by NADPH generated through several key metabolic pathways, with the

relative contribution of each pathway varying by cell type and metabolic demand [6] [7].
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Key Considerations for Research and Drug
Development

Cancer Metabolism: Many cancer cells upregulate NADPH production to support rapid proliferation
and combat oxidative stress. Targeting NADPH homeostasis, such as through inhibition of key

enzymes like G6PD in the PPP, is an active area of therapeutic investigation [7].
Oxidative Stress Sensitivity: Cells reliant on a single pathway for NADPH, such as red blood cells

depending solely on the PPP, are exceptionally vulnerable to oxidative damage. This is the basis for
conditions like G6PD deficiency [6].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8168431/
https://www.nature.com/articles/s41392-020-00326-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8168431/
https://www.nature.com/articles/s41392-020-00326-0
https://www.nature.com/articles/s41392-020-00326-0
https://en.wikipedia.org/wiki/NADPH_oxidase
https://pmc.ncbi.nlm.nih.gov/articles/PMC8168431/
https://www.nature.com/articles/s41392-020-00326-0
https://www.smolecule.com/products/s649674?utm_src=pdf-body-img
https://www.nature.com/articles/s41392-020-00326-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8168431/
https://www.smolecule.com/products/s649674?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Analytical Vigilance: The documented instability of NADPH and potential for interconversion with

NADP+ during sample preparation mean that the choice of extraction protocol and analytical method
is paramount for obtaining accurate biochemical data [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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